Cas no 1546117-29-6 (2-Methyl-6-(1,1,1-trifluoropropan-2-yl)oxypyridine-3-carboxylic Acid)

• Product Name: 2-Methyl-6-(1,1,1-trifluoropropan-2-yl)oxypyridine-3-carboxylic Acid
• CAS No: 1546117-29-6
• MF: C₁₀H₁₀F₃NO₃
• MW: 249.18651342392
• MDL: MFCD25735656
• CID: 4605205
• PubChem ID: 81856587
• Update Time: 2025-06-11

2-Methyl-6-(1,1,1-trifluoropropan-2-yl)oxypyridine-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-6-[(1,1,1-trifluoropropan-2-yl)oxy]pyridine-3-carboxylic acid
• 2-Methyl-6-(1,1,1-trifluoropropan-2-yl)oxypyridine-3-carboxylic Acid

• MDL： MFCD25735656
• Inchi： 1S/C10H10F3NO3/c1-5-7(9(15)16)3-4-8(14-5)17-6(2)10(11,12)13/h3-4,6H,1-2H3,(H,15,16)
• InChI Key： NRKNWCQLLWUWGR-UHFFFAOYSA-N
• SMILES： C1(C)=NC(OC(C)C(F)(F)F)=CC=C1C(O)=O

2-Methyl-6-(1,1,1-trifluoropropan-2-yl)oxypyridine-3-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-Methyl-6-(1,1,1-trifluoropropan-2-yl)oxypyridine-3-carboxylic Acid

2-Methyl-6-(1,1,1-trifluoropropan-2-yl)oxypyridine-3-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1546117-29-6, known as 2-Methyl-6-(1,1,1-trifluoropropan-2-yl)oxypyridine-3-carboxylic Acid, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and pharmacology. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a methyl group at the 2-position and a trifluoropropanoyl group at the 6-position. The presence of these substituents imparts distinctive chemical and biological properties to the molecule.

Recent studies have highlighted the potential of 2-Methyl-6-(1,1,1-trifluoropropan-2-yl)oxypyridine-3-carboxylic Acid in various applications, particularly in the development of novel pharmaceutical agents. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, leveraging its structural versatility to design molecules with enhanced pharmacokinetic profiles. The trifluoropropanoyl group, in particular, has been shown to enhance the stability and bioavailability of derivatives, making this compound a valuable building block in medicinal chemistry.

From a synthetic perspective, the preparation of 2-Methyl-6-(1,1,1-trifluoropropan-2-yl)oxypyridine-3-carboxylic Acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the pyridine ring through cyclization reactions and subsequent functionalization to introduce the methyl and trifluoropropanoyl substituents. These steps require precise control over reaction conditions to ensure high yields and product purity.

The biological activity of 2-Methyl-6-(1,1,1-trifluoropropan-2-yl)oxypyridine-3-carboxylic Acid has been extensively studied in recent years. Preclinical data suggest that this compound exhibits potent inhibitory activity against certain enzymes implicated in inflammatory diseases and cancer. For instance, studies have demonstrated its ability to modulate key signaling pathways involved in cell proliferation and apoptosis. These findings underscore its potential as a lead compound for drug discovery efforts targeting chronic inflammatory conditions and oncological therapies.

In addition to its pharmacological applications, 2-Methyl-6-(1,1,1-trifluoropropan-2-yl)oxypyridine-3-carboxylic Acid has also been investigated for its environmental impact. Researchers have assessed its biodegradation rates under various conditions and found that it exhibits moderate persistence in aqueous environments. This information is critical for understanding its potential ecological effects and guiding responsible use in industrial settings.

Looking ahead, ongoing research is focused on optimizing the synthesis of 2-Methyl-6-(1,1,1-trifluoropropan-2-yl)oxypyridine-3-carboxylic Acid to enhance scalability and reduce production costs. Additionally, efforts are underway to explore its utility in other areas such as agrochemicals and materials science. These developments highlight the compound's versatility and its growing importance in diverse scientific disciplines.